Cas no 66708-00-7 (1H-Pyrazol-5-ol, 3-(ethoxymethyl)-1-methyl-)

• Product Name: 1H-Pyrazol-5-ol, 3-(ethoxymethyl)-1-methyl-
• CAS No: 66708-00-7
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 964473
• PubChem ID: 45121438
• Update Time: 2025-04-19

1H-Pyrazol-5-ol, 3-(ethoxymethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-ol, 3-(ethoxymethyl)-1-methyl-
• 66708-00-7
• MFCD18809413
• SY338593
• 3-(Ethoxymethyl)-1-methyl-1H-pyrazol-5-ol

• Inchi： 1S/C7H12N2O2/c1-3-11-5-6-4-7(10)9(2)8-6/h4,8H,3,5H2,1-2H3
• InChI Key： CEJZSLCRCAGSLJ-UHFFFAOYSA-N
• SMILES： O(CC)CC1=CC(N(C)N1)=O

Computed Properties

• Exact Mass: 156.09
• Monoisotopic Mass: 156.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: -0.1